![molecular formula C14H14BNO3 B1333224 4-(N-Benzylaminocarbonyl)phenylboronic acid CAS No. 252663-47-1](/img/structure/B1333224.png)
4-(N-Benzylaminocarbonyl)phenylboronic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(N-Benzylaminocarbonyl)phenylboronic acid (4-NBCPB) is a boronic acid derivative of aryl amines. It is a versatile reagent used in a variety of organic synthesis applications, including the synthesis of amines, ethers, and other organic compounds. It is also used in scientific research applications such as in vitro enzymatic studies, as a probe for protein-ligand interactions, and as a tool for drug discovery.
Scientific Research Applications
Complex Formation with Saccharides and Lewis Bases : Phenylboronic acids, including derivatives like 4-(N-Benzylaminocarbonyl)phenylboronic acid, show significant interactions with saccharides and Lewis bases. These interactions lead to the formation of binary and ternary complexes, which are important in various solution compositions and can dominate over a wide pH range. This finding is crucial for understanding the medium dependence and apparent acidity constants in different systems (Bosch, Fyles, & James, 2004).
Catalytic Applications : Certain phenylboronic acids, related to this compound, have been used as catalysts in chemical reactions. For instance, they are effective in catalyzing dehydrative amidation between carboxylic acids and amines, which is crucial in peptide synthesis (Wang, Lu, & Ishihara, 2018).
Drug Delivery and Biosensors : Phenylboronic acid derivatives, including this compound, have been extensively used in the fabrication of polymeric nanomaterials for advanced bio-applications. These materials are particularly effective in interactions with glucose and sialic acid, leading to applications in drug delivery systems and biosensors (Lan & Guo, 2019).
Photodynamic Therapy and Imaging : Phenylboronic acid-functionalized pyrene derivatives have been used to create nanorods that can specifically and efficiently image sialic acids on living cells. These nanorods also generate singlet oxygen under two-photon irradiation, which makes them excellent candidates for photodynamic therapy (Li & Liu, 2021).
Antiviral Therapeutics : Phenylboronic-acid-modified nanoparticles have shown potential as antiviral therapeutics. They have been used to inhibit the Hepatitis C virus by interfering with the virus's ability to infect healthy hepatocytes. This finding opens new possibilities for using these compounds as viral entry inhibitors (Khanal et al., 2013).
Enantioselective Arylation in Organic Chemistry : Phenylboronic acid has been used as a catalyst in the enantioselective arylation of N-Tosylimines, a crucial reaction in organic synthesis. The study of its mechanism via density functional theory reveals its dual role as an "aryl source" and proton donor, indicating its versatility in chemical reactions (Sieffert, Boisson, & Py, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It is mentioned that this compound is used for proteomics research Proteomics is the large-scale study of proteins, particularly their structures and functions
Biochemical Pathways
Given its use in proteomics research , it’s plausible that it could affect a variety of pathways depending on the proteins it interacts with.
Result of Action
As a compound used in proteomics research , it may have diverse effects depending on the specific proteins it interacts with.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 4-(N-Benzylaminocarbonyl)phenylboronic acid, it is recommended to be stored in an inert atmosphere at 2-8°C . This suggests that the compound may be sensitive to oxygen, moisture, or temperature changes.
properties
IUPAC Name |
[4-(benzylcarbamoyl)phenyl]boronic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BNO3/c17-14(16-10-11-4-2-1-3-5-11)12-6-8-13(9-7-12)15(18)19/h1-9,18-19H,10H2,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAUCAVUVHBOOPF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2)(O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378302 |
Source
|
Record name | 4-(N-Benzylaminocarbonyl)phenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
252663-47-1 |
Source
|
Record name | 4-(N-Benzylaminocarbonyl)phenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Benzylcarbamoyl)benzeneboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.